Cas no 942069-89-8 (4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane
• CAS No: 942069-89-8
• MF: C₂₁H₂₃BO₂
• MW: 318.217126131058
• CID: 2817737
• PubChem ID: 53425968
• Update Time: 2025-04-21

4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• DTXSID10699025
• 4,4,5,5-Tetramethyl-2-[3-methyl-5-(phenylethynyl)phenyl]-1,3,2-dioxaborolane
• 942069-89-8
• 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-(PHENYLETHYNYL)PHENYL)-1,3,2-DIOXABOROLANE
• 4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C21H23BO2/c1-16-13-18(12-11-17-9-7-6-8-10-17)15-19(14-16)22-23-20(2,3)21(4,5)24-22/h6-10,13-15H,1-5H3
• InChI Key： KZCBFLGUKQXGHW-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#CC3C=CC=CC=3)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 318.1791101Da
• Monoisotopic Mass: 318.1791101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų